5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-[(2-fluorophenyl)methylsulfanylmethyl]-4-methyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H12FN3S2/c1-15-10(13-14-11(15)16)7-17-6-8-4-2-3-5-9(8)12/h2-5H,6-7H2,1H3,(H,14,16)
• InChI Key: CADWSQDKAMIVNA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NNC1=S)CSCC2=CC=CC=C2F
• Molecular Formula: C11H12FN3S2
• Molecular Weight: 269.4 g/mol

Description

5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol, also known as FBMT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FBMT is a thiol derivative of 1,2,4-triazole, and it has been synthesized through various methods.

Mechanism of Action

The exact mechanism of action of 5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol is not fully understood. However, studies have suggested that 5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol may exert its biological effects through the inhibition of various enzymes and signaling pathways. For example, 5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation. 5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a signaling pathway that is involved in inflammation and cancer.
Biochemical and Physiological Effects:
5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol has been reported to exhibit various biochemical and physiological effects. In vitro studies have shown that 5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have also demonstrated the anti-inflammatory and anti-tumor effects of 5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol. Additionally, 5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol has been shown to exhibit antioxidant activity and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol has several advantages for lab experiments, including its high purity and stability. However, 5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol also has some limitations, including its low solubility in water and some organic solvents. Additionally, 5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol may exhibit cytotoxic effects at high concentrations, which can affect the interpretation of experimental results.

Future Directions

5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol has great potential for further research in various fields. In medicinal chemistry, future studies could focus on optimizing the chemical structure of 5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol to improve its pharmacological properties and reduce its toxicity. In agriculture, 5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol could be further investigated as a potential fungicide and herbicide. In material science, 5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol could be explored for its potential use in the development of sensors and catalysts. Additionally, further studies are needed to fully understand the mechanism of action of 5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol and its potential applications in various fields.
In conclusion, 5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. 5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol has been synthesized through various methods, and it has been extensively studied for its potential applications in medicinal chemistry, agriculture, and material science. 5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol has been shown to exhibit various biochemical and physiological effects, and it has several advantages and limitations for lab experiments. Future studies could focus on optimizing the chemical structure of 5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol, exploring its potential applications in various fields, and fully understanding its mechanism of action.

Scientific Research Applications

5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, 5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and infectious diseases. 5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol has also been studied for its potential use as a fungicide and herbicide in agriculture. In material science, 5-{[(2-fluorobenzyl)thio]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol has been explored for its potential use in the development of sensors and catalysts.